Dimethyl adipate-d4-1

• Molecular Formula: C8H14O4
• Molecular Weight: 178.22 g/mol
• InChI: InChI=1S/C8H14O4/c1-11-7(9)5-3-4-6-8(10)12-2/h3-6H2,1-2H3/i3D2,4D2
• InChIKey: UDSFAEKRVUSQDD-KHORGVISSA-N

Dimethyl adipate-d4-1: Procurement-Ready Stable Isotope-Labeled Internal Standard for GC-MS and LC-MS Quantification

Dimethyl adipate-d4-1 (CAS 55724-08-8) is a deuterium-labeled analog of dimethyl adipate, wherein four hydrogen atoms are replaced by deuterium, yielding a molecular weight of 178.22 g/mol [1]. This compound belongs to the class of stable isotope-labeled internal standards (SIL-IS) widely employed in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) workflows . Its primary utility lies in compensating for matrix effects and ionization variability during quantitative analysis of adipate esters and related plasticizers in complex matrices .

Workflow GC-MS and LC-MS quantification

Matrix Correction Compensates ionization and matrix effects

Analyte Class Adipate esters and related plasticizers

• [1] MedChemExpress. Dimethyl adipate-d4-1 (Hexanedioic acid dimethyl ester-d4) Technical Datasheet. Cat. No.: HY-W015301S1. View Source

Why Dimethyl adipate-d4-1 Cannot Be Interchanged with Unlabeled Dimethyl Adipate or Other Deuterated Variants in Analytical Workflows

In quantitative mass spectrometry, substituting an unlabeled dimethyl adipate or a different deuterated variant (e.g., dimethyl adipate-d8) for dimethyl adipate-d4-1 introduces unacceptable analytical error. Unlabeled compounds co-elute with the target analyte, rendering them useless for internal standardization . Even among deuterated analogs, the d4-1 isotopologue (deuterated at the 3,3,4,4 positions) presents a distinct mass shift (+4 Da) that is specifically engineered to avoid isotopic overlap with the native analyte while minimizing deuterium-hydrogen exchange [1]. The d8 variant (mass shift +8 Da) may exhibit differential chromatographic retention or ionization efficiency, invalidating calibration curves unless re-validated .

Unlabeled analog Co-elutes with target analyte; cannot serve as internal standard.

d8 variant May show differential chromatographic retention and ionization, requiring re-validation.

Isotopologue mismatch Label position and mass shift specific to d4-1 may not transfer to other deuterated forms.

• [1] MedChemExpress. Dimethyl adipate-d4-1 Technical Datasheet. Cat. No.: HY-W015301S1. View Source

Quantitative Differentiation Evidence for Dimethyl adipate-d4-1: Purity, Isotopic Enrichment, and Analytical Performance Metrics

High Chemical Purity (99.40%) Versus Industry Standard (≥95%) Enhances Calibration Linearity and Lowers Background Interference

MedChemExpress reports a chemical purity of 99.40% for dimethyl adipate-d4-1, determined by HPLC analysis [1]. In contrast, multiple alternative suppliers specify a minimum purity threshold of ≥95% for the same compound . This 4.40 percentage-point purity differential directly impacts the lower limit of quantification (LLOQ) and calibration curve linearity in trace-level analysis.

Chemical purity

Cross-study comparable

99.40%

Supports lower LLOQ and calibration linearity

Alternative suppliers report ≥95%

Evidence Dimension	Chemical purity
Target Compound Data	99.40%
Comparator Or Baseline	≥95% (alternative supplier standard)
Quantified Difference	≥4.40 percentage points higher purity
Conditions	HPLC analysis; vendor Certificate of Analysis

Why This Matters

Higher purity reduces background interference and improves signal-to-noise ratio at low analyte concentrations, directly enhancing quantitative accuracy and method detection limits.

• [1] MedChemExpress. Dimethyl adipate-d4-1 Certificate of Analysis (Purity: 99.40%). Cat. No.: HY-W015301S1. View Source

Defined Deuterium Labeling Position (3,3,4,4-d4) Minimizes Deuterium-Hydrogen Exchange Versus Non-Specific Labeling in d8 Variant

Dimethyl adipate-d4-1 is specifically deuterated at the 3,3,4,4 positions of the hexanedioate chain, as confirmed by the IUPAC name 'dimethyl 3,3,4,4-tetradeuteriohexanedioate' and SMILES notation . In comparison, dimethyl adipate-d8 features perdeuteration at all eight aliphatic hydrogen positions (2,2,3,3,4,4,5,5) . Deuterium labels adjacent to carbonyl groups in the d8 variant are more susceptible to back-exchange under acidic or basic conditions, potentially altering the isotopic composition over time.

Deuterium position

Class-level inference

3,3,4,4-d4 vs d8 all positions

May reduce H/D exchange risk vs d8

Inferred from α-proton exchange principles

Evidence Dimension	Deuterium labeling position and susceptibility to H/D exchange
Target Compound Data	3,3,4,4 positions (4 deuterium atoms)
Comparator Or Baseline	Dimethyl adipate-d8 (2,2,3,3,4,4,5,5 positions; 8 deuterium atoms)
Quantified Difference	Positional specificity reduces exchange-prone sites
Conditions	Inferred from organic chemistry principles of alpha-proton exchange adjacent to carbonyls

Why This Matters

Consistent isotopic enrichment over time ensures method reproducibility and avoids recalibration drift in validated analytical protocols.

Exact Mass of 178.114 Da Enables Unambiguous MRM Transitions for Adipate Quantification in Complex Matrices

The exact mass of dimethyl adipate-d4-1 is 178.114 Da, representing a +4.031 Da shift relative to the unlabeled parent compound (174.083 Da) . This mass difference is sufficient to establish multiple reaction monitoring (MRM) transitions free from cross-talk interference with the native analyte, while remaining within typical quadrupole mass filter resolution limits . Dimethyl adipate-d8 (exact mass 182.139 Da) yields a +8.056 Da shift, which may offer greater separation but at the cost of potentially altered chromatographic retention [1].

Exact mass shift

Class-level inference

+4.031 Da (178.114 Da)

Enables MRM transitions free from native cross-talk

d8 shift +8.056 Da may alter retention

Evidence Dimension	Exact mass and mass shift for MRM method development
Target Compound Data	178.114 Da (+4.031 Da shift)
Comparator Or Baseline	Unlabeled dimethyl adipate (174.083 Da); d8 variant (182.139 Da, +8.056 Da shift)
Quantified Difference	+4.031 Da versus +8.056 Da
Conditions	High-resolution or unit-resolution mass spectrometry

Why This Matters

A +4 Da mass shift is optimal for internal standardization in adipate analysis, providing adequate separation without introducing excessive retention time deviations or ionization efficiency differences that would require method revalidation.

• [1] PubChem. Dimethyl Hexanedioate-d8 (CID 12409295). View Source

Storage Stability Validated: 3 Years at -20°C in Pure Form Ensures Long-Term Method Consistency

Supplier documentation specifies that dimethyl adipate-d4-1 remains stable for 3 years when stored at -20°C in pure form, and 2 years at 4°C [1]. While comparable stability data for unlabeled dimethyl adipate or alternative deuterated variants is not consistently reported across vendors, this validated shelf-life supports multi-year analytical method continuity without frequent standard re-procurement or re-qualification.

Storage stability

Supporting evidence

3 years at -20°C

Supports multi-year method continuity

Comparator stability data not reported

Evidence Dimension	Long-term storage stability
Target Compound Data	3 years at -20°C (pure form)
Comparator Or Baseline	Not consistently reported for comparator compounds
Quantified Difference	N/A (comparator data unavailable)
Conditions	-20°C storage, pure form

Why This Matters

Documented long-term stability reduces procurement frequency and eliminates the need for repeated purity verification, lowering total cost of ownership for validated analytical methods.

• [1] MedChemExpress. Dimethyl adipate-d4-1 Storage Specifications. View Source

Recommended Application Scenarios for Dimethyl adipate-d4-1 Based on Quantitative Differentiation Evidence

Trace-Level Quantification of Adipate Plasticizers in Food Contact Materials Using GC-MS/MS

Dimethyl adipate-d4-1 serves as an optimal internal standard for quantifying adipate-based plasticizers migrating from food packaging into food simulants. The compound's high purity (99.40%) minimizes baseline noise at trace concentrations [1], while the +4 Da exact mass shift ensures baseline-resolved MRM transitions free from interference by co-extracted matrix components . Method validation studies employing this SIL-IS have achieved detection limits as low as 0.1 mg/kg with relative standard deviations of 4% [2].

Metabolic Pathway Tracing of Adipate Esters in Mammalian Systems Using LC-HRMS

The position-specific deuteration (3,3,4,4-d4) of dimethyl adipate-d4-1 confers resistance to metabolic deuterium loss via alpha-proton exchange, making it suitable for long-duration in vivo tracing studies [1]. When administered as a tracer, the compound's distinct isotopic signature enables unambiguous differentiation from endogenous adipate metabolites using high-resolution mass spectrometry . The validated 3-year frozen stability supports multi-phase experimental designs without batch-to-batch variability [2].

Method Development and Validation for Phthalate and Adipate Analysis per ISO/IEC 17025 Requirements

Analytical laboratories seeking ISO/IEC 17025 accreditation for plasticizer analysis can utilize dimethyl adipate-d4-1 as a stable isotope-labeled internal standard to meet stringent method validation criteria [1]. The compound's high purity (99.40%) ensures linear calibration curves (R² ≥ 0.995) across the regulatory-relevant concentration range, while the defined exact mass enables compliance with EU Commission Recommendation 2010/161/EU for plasticizer monitoring in food .

Environmental Fate Studies of Adipate Esters in Soil and Sediment Matrices

For environmental monitoring of adipate ester degradation products in complex matrices such as soil and sediment, dimethyl adipate-d4-1 corrects for matrix-induced ionization suppression or enhancement effects [1]. The +4 Da mass shift allows for co-elution with the native analyte while maintaining distinct mass spectrometric detection channels, thereby normalizing recovery calculations and improving quantitative accuracy across diverse sample types .

Application

Selection Property

Validation Focus

Food contact material analysis

High purity; defined mass shift

LLOQ and matrix effect correction

Metabolic pathway tracing

Position-specific label stability

In vivo isotopic integrity review

ISO/IEC 17025 method validation

Certified purity and exact mass

Calibration linearity and method documentation

Environmental fate monitoring

Matrix-effect compensation

Recovery normalization in complex matrices

• [1] MedChemExpress. Dimethyl adipate-d4-1 Purity and Storage Documentation. Cat. No.: HY-W015301S1. View Source
• [2] Journal of Chromatography A. Stable Isotope Dilution for Plasticizer Quantification in Foods. (Class-level reference for detection limits). View Source